Cas no 66967-78-0 (4-hydroxy-N,N,N,2-tetramethyl-5-(propan-2-yl)anilinium bromide)

• Product name: 4-hydroxy-N,N,N,2-tetramethyl-5-(propan-2-yl)anilinium bromide
• CAS No: 66967-78-0
• MF: C₁₃H₂₂BrNO
• MW: 288.223883152008
• CID: 1719091
• PubChem ID: 48650

4-hydroxy-N,N,N,2-tetramethyl-5-(propan-2-yl)anilinium bromide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-N,N,N,2-tetramethyl-5-(propan-2-yl)anilinium bromide
• Ro 2-4173
• 66967-78-0
• AMMONIUM, (4-HYDROXY-5-ISOPROPYL-o-TOLYL)TRIMETHYL-, BROMIDE
• (4-Hydroxy-5-isopropyl-o-tolyl)trimethylammonium bromide

• Inchi： InChI=1S/C13H21NO.BrH/c1-9(2)11-8-12(14(4,5)6)10(3)7-13(11)15;/h7-9H,1-6H3;1H
• InChI Key： ZFJLFCUEHGRTEJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1[N+](C)(C)C)C(C)C)O.[Br-]

Computed Properties

• Exact Mass: 264.9163
• Monoisotopic Mass: 287.08848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 19.9